VT-464 R enantiomer
VT-464 R enantiomer
VT-464 R enantiomer(cas 1375603-38-5) is the R enantiomer of VT-464, which is a potent CYP17 lyase inhibitor(h-Lyase IC50=69 nM); VT-464 R enantiomer/'s activity is unknown.
Brand Name:
Vulcanchem
CAS No.:
1375603-38-5
VCID:
VC0002735
InChI:
SMILES:
CC([C@@](C1=CN=NN1)(O)C2=CC=C3C=C(OC(F)F)C(OC(F)F)=CC3=C2)C
Molecular Formula:
C18H17F4N3O3
Molecular Weight:
399.34
VT-464 R enantiomer
CAS No.: 1375603-38-5
Inhibitors
VCID: VC0002735
Molecular Formula: C18H17F4N3O3
Molecular Weight: 399.34
| CAS No. | 1375603-38-5 |
|---|---|
| Product Name | VT-464 R enantiomer |
| Molecular Formula | C18H17F4N3O3 |
| Molecular Weight | 399.34 |
| SMILES | CC([C@@](C1=CN=NN1)(O)C2=CC=C3C=C(OC(F)F)C(OC(F)F)=CC3=C2)C |
| Description | VT-464 R enantiomer(cas 1375603-38-5) is the R enantiomer of VT-464, which is a potent CYP17 lyase inhibitor(h-Lyase IC50=69 nM); VT-464 R enantiomer/'s activity is unknown. |
| Synonyms | (R)-1-(6,7-bis(difluoromethoxy)naphthalen-2-yl)-2-methyl-1-(1H-1,2,3-triazol-5-yl)propan-1-ol |
| Reference | [1]. Rafferty SW, et al. Highly-selective 4-(1,2,3-triazole)-based P450c17a 17,20-lyase inhibitors. Bioorg Med Chem Lett. 2014 Jun 1;24(11):2444-7. [2]. Sankar N. Maity, et al. Abstract 4772: Efficacy of VT-464, a novel selective inhibitor of cytochrome P450 17,20-lyase, in castrate-resistant prostate cancer models. Cancer Research: April 15, 2013; Volume 73, Issue 8, Supplement 1 |
| Last Modified | Aug 20 2021 |
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